![molecular formula C7H10N2O2 B3016050 2-[(4-Aminopyridin-2-yl)oxy]ethan-1-ol CAS No. 1251131-77-7](/img/structure/B3016050.png)
2-[(4-Aminopyridin-2-yl)oxy]ethan-1-ol
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Overview
Description
“2-[(4-Aminopyridin-2-yl)oxy]ethan-1-ol” is a chemical compound with the molecular formula C7H10N2O2 . It is also known as “2-[(2-aminopyridin-4-yl)oxy]ethan-1-ol hydrochloride” with the CAS Number: 2418662-38-9 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H10N2O2.ClH/c8-7-5-6 (1-2-9-7)11-4-3-10;/h1-2,5,10H,3-4H2, (H2,8,9);1H .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 190.63 . It is a powder at room temperature .Scientific Research Applications
Synthesis and Characterization of Oligomers and Complexes :
- Kaya and Koyuncu (2003) explored the synthesis and characterization of oligo-N-4-aminopyridine and oligo-2-[(pyridine-4-yl-imino) methyl] phenol, including their oligomer–metal complexes. These compounds show stability against thermo-oxidative decomposition, indicating potential for advanced material applications (Kaya & Koyuncu, 2003).
Development of Fluorescent Chemosensors :
- Shylaja et al. (2020) discovered that a dimethylfuran tethered 2-aminopyridine-3-carbonitrile serves as a fluorescent chemosensor for Fe3+ ions and picric acid, highlighting its application in sensitive detection systems (Shylaja et al., 2020).
Catalysis and Ligand Synthesis :
- Zong, Zhou, and Thummel (2008) reported on the synthesis of bi- and tridentate ligands containing the 4-carboxy-1,8-naphthyrid-2-yl moiety, starting from 2-aminopyridine, for use in metal complexes, potentially useful in catalysis and semiconductor applications (Zong, Zhou, & Thummel, 2008).
Analytical Applications in Oligosaccharide Structure Analysis :
- Hase, Ikenaka, and Matsushima (1978) described a method for combining the aldehyde group of an oligosaccharide with 2-aminopyridine for the analysis of oligosaccharide structures, beneficial in biochemical research (Hase, Ikenaka, & Matsushima, 1978).
Synthesis of Novel Organic Compounds :
- Liao et al. (2021) developed a novel approach for synthesizing 2-((2-arylquinolin-4-yl)oxy)ethan-1-ol derivatives, indicating the potential for creating new organic compounds with unique properties (Liao et al., 2021).
Applications in Pharmaceutical Research :
- Duret et al. (2017) presented the synthesis of structurally diverse polycyclic fused and spiro-4-aminopyridines, which are valuable in the chemical industry and pharmaceutical research (Duret et al., 2017).
Research in Fluorescent Probes and Alzheimer's Disease :
- Fa et al. (2015) synthesized a fluorescent probe for β-amyloids, which could be significant in the molecular diagnosis of Alzheimer’s disease, demonstrating the application in medical diagnostics (Fa et al., 2015).
Safety and Hazards
properties
IUPAC Name |
2-(4-aminopyridin-2-yl)oxyethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c8-6-1-2-9-7(5-6)11-4-3-10/h1-2,5,10H,3-4H2,(H2,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWLYYKNMDFEUEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1N)OCCO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1251131-77-7 |
Source
|
Record name | 2-[(4-aminopyridin-2-yl)oxy]ethan-1-ol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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